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Compound of Interest

Compound Name: 2-Chloro-7-iodoquinoxaline
CAS No.: 347162-16-7
Cat. No.: B1624851
Get Quote
. J

CAS No: 347162-16-7 Document Type: Technical Safety & Handling Guide (Derived) Target
Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery Leads[1]

Part 1: Executive Summary & Chemical Identity

2-Chloro-7-iodoquinoxaline is a bifunctional heteroaromatic scaffold widely utilized in
medicinal chemistry for the synthesis of kinase inhibitors and intercalating agents.[1] Its utility
lies in its orthogonal reactivity: the C-2 chlorine atom is highly susceptible to nucleophilic
aromatic substitution (

), while the C-7 iodine atom serves as a prime handle for palladium-catalyzed cross-coupling
reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).[1]

This guide provides a rigorous safety and handling protocol. Note: As a specialized research
intermediate, comprehensive toxicological data (e.g., specific LD50 values) may not be
established.[1] The protocols below are derived from Structure-Activity Relationships (SAR) of
the quinoxaline class and analogous halogenated heterocycles.

Identification

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1624851#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoxaline
https://www.benchchem.com/product/b1624851/docs?utm_src=pdf-body#technical-assessment-safety-protocol-2-chloro-7-iodoquinoxaline
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoxaline
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoxaline
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoxaline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Detail
Chemical Name 2-Chloro-7-iodoquinoxaline
CAS Number 347162-16-7

Molecular Formula

Molecular Weight 290.49 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubilit
Y in water.[1][2]

Part 2: Hazard Identification & Toxicology (GHS
Classification)[1]

Based on analog data from 2-Chloroquinoxaline (CAS 1448-87-9) and general halo-quinoxaline
SAR.[1]

Predictive GHS Labeling

Signal Word:WARNING([3][4]
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Mechanism/Justific

Hazard Class Category Hazard Statement .
ation
Nitrogenous
heterocycles often
o H302: Harmful if exhibit moderate oral
Acute Toxicity (Oral) Cat. 4 o
swallowed.[1] toxicity due to
metabolic
interference.[1]
The electrophilic C-ClI
Skin H315: Causes skin bond can alkylate skin
) o Cat.[1] 2 o ] o
Corrosion/Irritation irritation.[1] proteins (sensitization
potential).[1]
Fine dusts of halo-
) H319: Causes serious  quinoxalines are
Serious Eye Damage Cat. 2A o
eye irritation.[1] potent lachrymators
and irritants.[1]
) Inhalation of dust
STOT - Single H335: May cause )
Cat. 3 ) o triggers mucosal
Exposure respiratory irritation.[1]

inflammation.[1]

Critical Structural Alerts

o Sensitization: The 2-chloro position is reactive toward biological nucleophiles (e.g., cysteine

residues in proteins), posing a risk of allergic contact dermatitis.[1]

o Photostability: The C-I bond is photosensitive.[1] Prolonged exposure to ambient light can

lead to homolytic cleavage, releasing iodine radicals and degrading the compound.[1] Store

in amber vials.

Part 3: Safe Handling & Experimental Protocol
Engineering Controls & PPE[1]

o Primary Barrier: All weighing and transfer operations must occur inside a certified Chemical

Fume Hood.[1]
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e Respiratory: If handling >500 mg or if dust generation is likely, use a P95/P100 particulate

respirator.[1]

e Gloves: Nitrile (double-gloving recommended).[1] Breakthrough time for halogenated
heterocycles in DCM is often <15 mins; change gloves immediately upon splash.[1]

Workflow Visualization: Safe Handling Logic

The following diagram outlines the decision matrix for handling this compound based on scale

and state.
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START: 2-Chloro-7-iodoquinoxaline
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|
|
|
Post-Exp
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Halogenated Organic Waste
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Figure 1: Decision matrix for the safe handling and solubilization of 2-Chloro-7-
iodoquinoxaline, prioritizing containment of dust and vapors.
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Part 4: Reactivity & Synthesis Context (Senior
Scientist Insight)

Researchers utilize 2-Chloro-7-iodoquinoxaline because it allows for sequential
functionalization.[1] Understanding the reactivity difference between the Chlorine and lodine
atoms is crucial for experimental design and safety.[1]

Chemoselectivity Profile[1]

o Position 2 (Chlorine): Activated by the adjacent nitrogen atoms (electron-deficient pyrazine
ring).[1] Reacts via

(Nucleophilic Aromatic Substitution) with amines, alkoxides, or thiols.[1]

o Safety Note: Reactions with volatile amines (e.g., methylamine) can generate pressure.[1]
Use pressure-rated vessels.

e Position 7 (lodine): Less activated for

but highly reactive for Pd-catalyzed coupling.[1]

o Experimental Tip: Perform

at C-2 before Suzuki coupling at C-7 to avoid competing oxidative addition at the C-Cl
bond (though C-I is generally faster).[1]

Synthesis Logic Diagram

Nucleophile ,. o )
Path A: C-2 Substitution 2-Amino-7-iodo-intermediate . .
(Heat/Base) (SNAr Conditions) (Stable) Suzuki Coupling
2-Chloro-7-iodoquinoxaline . A " Disubstituted Quinoxaline
(Bifunctional Scaffold) Boronic Acid SNAr (Difficult) (Drug Candidate)
(Pd(0)) Path B: C-7 Coupling 2-Chloro-7-aryl-intermediate
(Pd-Catalysis) (Risk: C-Cl reactivity)

Click to download full resolution via product page

Figure 2: Chemoselective synthetic pathways. Path A is generally preferred to preserve the C-I
bond for subsequent versatile metal-catalyzed couplings.[1]
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Part 5: Emergency Response Protocols
First Aid Measures

o Eye Contact: Immediately flush with water for 15 minutes.[1][5] Specific Note: Quinoxaline
dusts can adhere to contact lenses; remove lenses immediately if possible.[1]

o Skin Contact: Wash with soap and water.[1][5] Do not use ethanol, as it may enhance
transdermal absorption of the halogenated compound.[1]

« Inhalation: Move to fresh air. If wheezing occurs, administer oxygen (trained personnel only).

[1]

Spill Cleanup|[1]

o Evacuate the immediate area if the spill is >1 gram (dust hazard).[1]
o Dampen the spill with a wet paper towel (water/surfactant) to prevent dust aerosolization.[1]
e Collect into a sealed container labeled "Halogenated Organic Waste."

» Clean surface with 10% bleach solution to degrade potential organic residues, followed by
water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Assessment & Safety Protocol: 2-Chloro-7-
iodoquinoxaline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624851/docs#technical-assessment-safety-
protocol-2-chloro-7-iodoquinoxaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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